6-((4-Ethoxy-3-fluorophenyl)sulfonyl)-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidine

• IUPAC Name: 6-(4-ethoxy-3-fluorophenyl)sulfonyl-7,8-dihydro-5H-pyrido[4,3-d]pyrimidine
• InChI: InChI=1S/C15H16FN3O3S/c1-2-22-15-4-3-12(7-13(15)16)23(20,21)19-6-5-14-11(9-19)8-17-10-18-14/h3-4,7-8,10H,2,5-6,9H2,1H3
• InChI Key: RTLLZZUUZYPTFM-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)S(=O)(=O)N2CCC3=NC=NC=C3C2)F
• Molecular Formula: C15H16FN3O3S
• Molecular Weight: 337.4 g/mol

Description

The compound “6-((4-Ethoxy-3-fluorophenyl)sulfonyl)-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidine” is a complex organic molecule. It contains a pyrido[4,3-d]pyrimidine core, which is a bicyclic structure consisting of a pyridine ring fused with a pyrimidine ring. This core is substituted at the 6-position with a sulfonyl group that is further substituted with a 4-ethoxy-3-fluorophenyl group.

Synthesis Analysis

While the specific synthesis for this compound is not available, similar compounds are often synthesized through multi-step reactions involving the formation of the pyrido[4,3-d]pyrimidine core, followed by various substitution reactions.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the pyrido[4,3-d]pyrimidine core, the sulfonyl group, and the 4-ethoxy-3-fluorophenyl group. The presence of these groups would likely influence the compound’s physical and chemical properties.

Chemical Reactions Analysis

The chemical reactivity of this compound would likely be influenced by the presence of the sulfonyl group and the 4-ethoxy-3-fluorophenyl group. These groups could potentially undergo a variety of chemical reactions, depending on the conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the sulfonyl group and the 4-ethoxy-3-fluorophenyl group could influence the compound’s solubility, stability, and reactivity.

Scientific Research Applications

Organic Synthesis and Catalysis

• Pinacol Boronic Esters : This compound serves as a valuable building block in organic synthesis. While functionalizing deboronation of alkyl boronic esters is well-established, protodeboronation remains less explored. . This advancement opens up new possibilities for synthetic transformations.
• Hydromethylation of Alkenes : The catalytic protodeboronation of pinacol boronic esters enables formal anti-Markovnikov alkene hydromethylation. .

Drug Discovery

• Pyrazolo[4,3-d]pyrimidine Scaffold : The tetrahydropyrido[4,3-d]pyrimidine core offers a versatile scaffold for drug development. .

Future Directions

Future research could involve further exploration of the synthesis, properties, and potential applications of this compound. This could include investigating its potential use in medicinal chemistry or drug discovery.